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Compound of Interest

Compound Name: Benzyltriethylammonium bromide

Cat. No.: B1329943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental properties, synthesis,

and key applications of Benzyltriethylammonium bromide (BTEAB). All quantitative data is

summarized in structured tables for ease of reference, and detailed experimental protocols are

provided. Furthermore, this guide includes mandatory visualizations of key processes to

facilitate a deeper understanding of the compound's utility in research and development.

Core Properties of Benzyltriethylammonium
Bromide
Benzyltriethylammonium bromide, a quaternary ammonium salt, is a versatile compound

widely utilized in organic synthesis. Its efficacy as a phase transfer catalyst makes it a valuable

tool in the synthesis of pharmaceuticals and other fine chemicals.[1]

Physical and Chemical Properties
BTEAB is typically a white to off-white crystalline powder.[1] It is known to be hygroscopic and

should be stored in a cool, dry place with the container tightly closed.[2]
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Property Value Reference(s)

Molecular Formula C₁₃H₂₂BrN [2]

Molecular Weight 272.22 g/mol [3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 193-195 °C (decomposes) [4]

Solubility Soluble in water

CAS Number 5197-95-5 [3]

EINECS Number 225-986-1 [2]

Spectroscopic Data
The structural integrity of Benzyltriethylammonium bromide can be confirmed through

various spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (ppm) Assignment

~134 Aromatic C (quaternary)

~131 Aromatic CH

~129 Aromatic CH

~128 Aromatic CH

~66 Benzylic C (-CH₂)

~53 Methylene C of ethyl groups (-CH₂)

~8 Methyl C of ethyl groups (-CH₃)

FTIR (Fourier-Transform Infrared) Spectroscopy

Peak Position (cm⁻¹) Bond Vibration

~3030 Aromatic C-H stretch

~2980 Aliphatic C-H stretch

~1480 C=C stretch (aromatic)

~1450 CH₂ bend

~1390 CH₃ bend

~700-750 C-H out-of-plane bend (aromatic)

Synthesis of Benzyltriethylammonium Bromide
The most common method for the synthesis of Benzyltriethylammonium bromide is the

quaternization of triethylamine with benzyl bromide.[3][4]

Experimental Protocol
Materials:
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Benzyl bromide

Triethylamine

Acetone

Round-bottom flask

Reflux condenser

Stirring apparatus

Filtration apparatus (e.g., Buchner funnel)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add benzyl

chloride, triethylamine, and acetone.[5]

Heat the mixture to reflux at approximately 63-64°C for 8 hours.[5]

After the reaction is complete, slowly cool the mixture to 15°C.[5]

The product will precipitate out of the solution. Collect the solid by filtration.[5]

Wash the filter cake with cold acetone to remove any unreacted starting materials and

impurities.[5]

Dry the resulting white to off-white solid to obtain Benzyltriethylammonium bromide.[5]

Applications in Research and Development
The primary application of Benzyltriethylammonium bromide is as a phase transfer catalyst.

[1][4]

Phase Transfer Catalysis
Phase transfer catalysis (PTC) is a powerful technique in organic synthesis that facilitates the

reaction between reactants located in different immiscible phases (e.g., an aqueous phase and
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an organic phase). BTEAB, as a quaternary ammonium salt, can transport a reactant from the

aqueous phase into the organic phase where the reaction occurs.

The general mechanism for phase transfer catalysis involving BTEAB is as follows:

The BTEAB cation (Q⁺) pairs with an anion (Y⁻) from the aqueous phase to form an ion pair

(Q⁺Y⁻).

This ion pair, being soluble in the organic phase, migrates across the phase boundary.

In the organic phase, the anion (Y⁻) is now available to react with the organic substrate (RX)

to form the product (RY) and a new anion (X⁻).

The BTEAB cation then pairs with the newly formed anion (X⁻) and migrates back to the

aqueous phase to repeat the cycle.

Aqueous PhaseOrganic Phase

Q⁺X⁻(aq)

M⁺Y⁻(aq)

Q⁺Y⁻(org)

Ion Exchange

RX(org) RY(org) Catalyst RegenerationReaction

Click to download full resolution via product page

Phase Transfer Catalysis Mechanism

Safety and Handling
Benzyltriethylammonium bromide is an irritant. It is important to handle it with appropriate

personal protective equipment.
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Hazard Statement Precautionary Statement

H315: Causes skin irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H335: May cause respiratory irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before using this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

